Cas no 1049489-34-0 (N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-oxo-2H-chromene-3-carboxamide
• CAS No: 1049489-34-0
• MF: C₂₁H₂₃N₃O₃
• MW: 365.425625085831
• CID: 5967537
• PubChem ID: 44055099
• Update Time: 2025-06-24

N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-oxo-2H-chromene-3-carboxamide
• N-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]-2-oxochromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(1-pyrrolidinyl)ethyl]-2-oxo-
• 1049489-34-0
• VU0639605-1
• SR-01000921758-1
• AKOS024503715
• F5260-0054
• SR-01000921758
• N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C21H23N3O3/c1-23-10-6-8-17(23)18(24-11-4-5-12-24)14-22-20(25)16-13-15-7-2-3-9-19(15)27-21(16)26/h2-3,6-10,13,18H,4-5,11-12,14H2,1H3,(H,22,25)
• InChI Key： AFSCZUXCZHXIRL-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(NCC(C1=CC=CN1C)N1CCCC1)=O

Computed Properties

• Exact Mass: 365.17394160g/mol
• Monoisotopic Mass: 365.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6Ų

Additional information on N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-oxo-2H-chromene-3-carboxamide

N-[2-(1-Methyl-1H-Pyrrol-2-Yl)-2-(Pyrrolidin-1-Yl)Ethyl]-2-Oxo-2H-Chromene-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1049489-34-0, known as N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-oxo-2H-chromene-3-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines elements of pyrrole, pyrrolidine, and chromene moieties. The chromene core, a benzopyran derivative, is a key feature of this molecule and contributes to its diverse reactivity and biological activity.

Recent studies have highlighted the importance of chromene derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The pyrrole and pyrrolidine groups in this compound further enhance its functional diversity. Pyrrole, a five-membered aromatic heterocycle, is known for its ability to participate in hydrogen bonding and π-interactions, making it a valuable component in medicinal chemistry. Similarly, the pyrrolidine ring introduces rigidity and hydrophobicity to the molecule, potentially improving its pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a neuroprotective agent. Research has shown that chromene derivatives can modulate neuroinflammatory pathways and protect against oxidative stress-induced neuronal damage. The presence of the pyrrole and pyrrolidine groups may further enhance these effects by improving the molecule's ability to cross the blood-brain barrier (BBB). This makes it a strong candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective potential, this compound has also been investigated for its anticancer properties. Studies have demonstrated that chromene derivatives can induce apoptosis in cancer cells by targeting key signaling pathways such as the PI3K/AKT/mTOR pathway. The combination of chromene with pyrrole and pyrrolidine groups may synergistically enhance these effects, making it a potential lead compound for anticancer drug development.

The synthesis of N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-oxo-2H-chromene-3-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the chromene core through a Diels-Alder reaction followed by functionalization with the pyrrole and pyrrolidine groups via nucleophilic substitution or coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and LCMS (liquid chromatography-mass spectrometry). These analyses confirm the molecular structure and purity of the compound, ensuring its suitability for further biological testing.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to improve its bioavailability and reduce potential toxicity. Preclinical studies are being conducted to evaluate its efficacy in animal models of neurodegenerative diseases and cancer. Additionally, computational modeling techniques such as molecular docking are being employed to predict binding affinities to target proteins, providing insights into its mechanism of action.

In conclusion, N-[2-(1-methyl-1H-pyrrol-2-yli)-2-(pyrrolidin-i-yli)ethyli]-chromen-i-ketokarboxamid (CAS No. 1049489-i-i) represents a promising lead compound with diverse applications in drug discovery. Its unique structure combines functional groups that confer both biological activity and chemical versatility, making it an attractive target for further research. As advancements in synthetic chemistry and pharmacology continue to unfold, this compound holds great potential for contributing to the development of novel therapeutic agents.